Cas no 139009-33-9 (Benzaldehyde, 2-[(3-bromophenyl)thio]-)

• Product Name: Benzaldehyde, 2-[(3-bromophenyl)thio]-
• CAS No: 139009-33-9
• MF: C₁₃H₉BrOS
• MW: 293.178961515427
• CID: 1259403
• PubChem ID: 818011
• Update Time: 2025-04-20

Benzaldehyde, 2-[(3-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(3-bromophenyl)thio]-
• 2-(3-bromophenyl)sulfanylbenzaldehyde
• 2-((3-Bromophenyl)thio)benzaldehyde
• 2-[(3-bromophenyl)sulfanyl]benzaldehyde
• AKOS013115232
• 139009-33-9
• AE-641/12752366

• Inchi： 1S/C13H9BrOS/c14-11-5-3-6-12(8-11)16-13-7-2-1-4-10(13)9-15/h1-9H
• InChI Key： ZTJOUYIZFGSHTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 291.95577
• Monoisotopic Mass: 291.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07